3-Cyclopropoxy-4-fluoropyridine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Cyclopropoxy-4-fluoropyridine is a fluorinated pyridine derivative with the molecular formula C₈H₈FNO and a molecular weight of 153.15 g/mol. Its structure features a cyclopropoxy group at the 3-position and a fluorine atom at the 4-position of the pyridine ring (Figure 1). The cyclopropoxy group introduces steric strain and electron-donating effects, while the fluorine atom enhances electronegativity and metabolic stability. These properties make the compound a valuable intermediate in pharmaceutical and agrochemical research, particularly in designing bioactive molecules with improved target selectivity and pharmacokinetic profiles.
Properties
Molecular Formula |
C8H8FNO |
|---|---|
Molecular Weight |
153.15 g/mol |
IUPAC Name |
3-cyclopropyloxy-4-fluoropyridine |
InChI |
InChI=1S/C8H8FNO/c9-7-3-4-10-5-8(7)11-6-1-2-6/h3-6H,1-2H2 |
InChI Key |
HSNPJXHBMUQIPY-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CN=C2)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method is the nucleophilic substitution of a halogenated pyridine derivative with a fluorine source . For example, 4-chloro-3-fluoropyridine can be synthesized by the nucleophilic substitution of chlorine in 4-chloro-3-fluoropyridine with potassium fluoride (KF) .
Industrial Production Methods
Industrial production methods for 3-Cyclopropoxy-4-fluoropyridine are not widely documented. the general principles of fluoropyridine synthesis, such as the use of fluorinating agents and nucleophilic substitution reactions, are likely to be employed .
Chemical Reactions Analysis
Types of Reactions
3-Cyclopropoxy-4-fluoropyridine can undergo various types of chemical reactions, including:
Substitution Reactions: Nucleophilic substitution reactions are common for fluoropyridines due to the electron-withdrawing nature of the fluorine atom.
Addition Reactions: These reactions involve the addition of nucleophiles to the pyridine ring.
Cycloaddition Reactions: Cooperative copper- and base-catalyzed [3+3] cycloaddition reactions can be used to synthesize highly functionalized fluoropyridines.
Common Reagents and Conditions
Common reagents used in these reactions include potassium fluoride (KF) for nucleophilic substitution and copper catalysts for cycloaddition reactions . Reaction conditions typically involve moderate temperatures and the use of organic solvents .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution reactions can yield various fluoropyridine derivatives, while cycloaddition reactions can produce highly functionalized fluoropyridines .
Scientific Research Applications
3-Cyclopropoxy-4-fluoropyridine has several scientific research applications, including:
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-4-fluoropyridine involves its interaction with molecular targets through the electron-withdrawing effects of the fluorine atom. This can influence the compound’s reactivity and interactions with biological molecules .
Comparison with Similar Compounds
Table 1: Comparative Analysis of 3-Cyclopropoxy-4-fluoropyridine and Analogous Compounds
| Compound Name | Substituents (Positions) | Molecular Formula | Key Differences vs. Target Compound | Applications/Reactivity Insights | References |
|---|---|---|---|---|---|
| 4-Cyclopropoxy-3-fluoropyridine | Cyclopropoxy (4), Fluorine (3) | C₈H₈FNO | Positional isomer ; altered electronic effects | Less reactive in SNAr due to fluorine at 3 | |
| 2-Chloro-3-cyclopropoxy-4-fluoropyridine | Chlorine (2), Cyclopropoxy (3), Fluorine (4) | C₈H₇ClFNO | Chlorine at 2-position ; enhanced electrophilicity | Preferred for cross-coupling reactions | |
| 3-Cyclopropoxy-4-fluoro-2-isopropylpyridine | Isopropyl (2), Cyclopropoxy (3), Fluorine (4) | C₁₁H₁₄FNO | Bulkier isopropyl group ; reduced solubility | Limited in vivo utility due to steric hindrance | |
| 3-Fluoropicolinaldehyde | Aldehyde (2), Fluorine (3) | C₆H₄FNO | Lacks cyclopropoxy ; higher electrophilic reactivity | Used in Schiff base synthesis | |
| 4-Cyclopropoxy-2-ethyl-3-fluoropyridine | Ethyl (2), Cyclopropoxy (4), Fluorine (3) | C₁₀H₁₂FNO | Ethyl at 2-position ; improved lipid solubility | Enhanced CNS penetration in drug candidates |
Key Insights from Comparative Studies
Substituent Position and Reactivity
- Fluorine Position : Moving fluorine from the 4-position (target compound) to the 3-position (4-cyclopropoxy-3-fluoropyridine) reduces nucleophilic aromatic substitution (SNAr) reactivity due to decreased activation of the pyridine ring.
- Chlorine vs. Fluorine : Replacing fluorine with chlorine at the 2-position (e.g., 2-chloro-3-cyclopropoxy-4-fluoropyridine) increases electrophilicity, making the compound more reactive in Suzuki-Miyaura cross-coupling reactions.
Steric and Electronic Effects
- Cyclopropoxy Group : Compared to methoxy or ethoxy substituents, the cyclopropoxy group introduces ring strain and moderate electron donation , balancing reactivity and stability.
- Bulkier Groups : The addition of an isopropyl group (e.g., 3-cyclopropoxy-4-fluoro-2-isopropylpyridine) reduces solubility and metabolic stability, limiting its utility in drug development.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
